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Introduction
Glioblastoma (GBM) is the most aggressive and common primary brain tumor in adults, with a

dismal prognosis despite multimodal treatment strategies. The blood-brain barrier (BBB)

represents a major impediment to the effective delivery of chemotherapeutic agents to the

tumor site. Angiopeptin-functionalized liposomes are a promising strategy to overcome this

challenge. Angiopeptin-2 (Ang-2), a 19-amino acid peptide, targets the low-density lipoprotein

receptor-related protein 1 (LRP1), which is overexpressed on both the BBB and glioblastoma

cells. This dual-targeting capability facilitates the transport of encapsulated therapeutics across

the BBB and enhances their uptake by tumor cells, thereby improving therapeutic efficacy and

reducing systemic toxicity.[1][2]

These application notes provide a comprehensive overview and detailed protocols for the

preparation, characterization, and evaluation of Angiopeptin-functionalized liposomes for

glioblastoma therapy.

Signaling Pathway and Mechanism of Action
Angiopeptin-functionalized liposomes exploit the LRP1-mediated transcytosis pathway to

cross the BBB and target glioblastoma cells. The Angiopeptin-2 peptide acts as a ligand,
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binding to the LRP1 receptor, which triggers receptor-mediated endocytosis. The liposomal

cargo is then transported across the endothelial cells of the BBB and into the brain

parenchyma. Once in the brain, the liposomes can further target glioblastoma cells, which also

overexpress LRP1, leading to enhanced intracellular drug delivery.
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In Vitro Validation
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Conclusion:
Angiopeptin-functionalized liposomes
are a promising therapeutic strategy

for glioblastoma
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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